(4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone

• IUPAC Name: (4-tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone
• InChI: InChI=1S/C18H27NO/c1-13-7-6-8-14(2)19(13)17(20)15-9-11-16(12-10-15)18(3,4)5/h9-14H,6-8H2,1-5H3
• InChI Key: KLFTXSUSGHSWTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)C2=CC=C(C=C2)C(C)(C)C)C
• Molecular Formula: C18H27NO
• Molecular Weight: 273.4 g/mol

Description

(4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone, also known as TDIQ or Tert-Butylphenylpiperidinylmethanone, is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

(4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone has been widely used in scientific research, particularly in the field of neuroscience. It has been shown to have potential applications in the study of addiction, anxiety, and depression. (4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone has also been used as a tool to investigate the role of the dopamine system in reward-related behaviors.

Mechanism of Action

(4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone acts as a selective dopamine reuptake inhibitor, which means that it blocks the reuptake of dopamine in the brain. This results in an increase in the levels of dopamine in the synaptic cleft, which can lead to increased dopamine signaling and activity in the brain.
Biochemical and Physiological Effects:
(4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which can lead to increased motivation and reward-seeking behavior. (4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone has also been shown to increase locomotor activity in animal models, which can be indicative of increased dopamine signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of (4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone is its selectivity for the dopamine system, which makes it a useful tool for investigating the role of dopamine in various behaviors and physiological processes. However, one limitation of (4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone is its potential for off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on (4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone. One potential area of investigation is the role of (4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone in the treatment of addiction and other psychiatric disorders. Another potential direction is the development of more selective dopamine reuptake inhibitors based on the structure of (4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone. Finally, further research is needed to fully understand the biochemical and physiological effects of (4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone, as well as its potential for off-target effects.

Synthesis Methods

(4-Tert-butylphenyl)-(2,6-dimethylpiperidin-1-yl)methanone can be synthesized through a multi-step process involving the reaction of tert-butylphenylacetonitrile with sodium hydride, followed by the reaction with 2,6-dimethylpiperidine. The resulting product is then purified through column chromatography to obtain the final compound.